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Compound of Interest

Compound Name: Methanedisulfonyl Dichloride

Cat. No.: B1265828 Get Quote

Abstract
Methanedisulfonyl dichloride (CAS No. 5799-68-8) is a potent, bifunctional organosulfur

compound of significant interest to the fields of organic synthesis, medicinal chemistry, and

materials science. Characterized by a central methylene bridge flanked by two sulfonyl chloride

moieties, its high reactivity as a dual electrophile makes it a valuable intermediate for the

synthesis of complex sulfonamides, esters, and heterocyclic systems. This guide provides a

comprehensive overview of its core chemical properties, established synthetic routes, and key

applications, with a focus on its utility as a crosslinking agent and a precursor for

pharmacologically relevant scaffolds. Safety protocols and handling procedures commensurate

with its hazardous nature are also detailed to ensure safe and effective utilization in a research

and development setting.

Core Compound Properties
Methanedisulfonyl dichloride, also known as methylenedisulfonyl dichloride or

bis(chlorosulfonyl)methane, is a highly reactive liquid whose utility is derived from its two

electrophilic sulfur centers.[1][2][3] Its fundamental properties are summarized below.
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Property Data Source(s)

Molecular Formula CH₂Cl₂O₄S₂ [2][4][5]

Molecular Weight 213.04 g/mol [2][3][4]

CAS Number 5799-68-8 [2][4][5]

IUPAC Name methanedisulfonyl chloride [3][5]

Appearance
Colorless to yellowish/red-

green liquid
[4]

Boiling Point 138 °C @ 15 mmHg [4]

SMILES C(S(=O)(=O)Cl)S(=O)(=O)Cl [1][3]

InChI Key
DKZQZHQHDMVGHE-

UHFFFAOYSA-N
[1][5]

Molecular Structure and Reactivity
The core of methanedisulfonyl dichloride's utility lies in its molecular structure. The presence

of two sulfonyl chloride groups makes it a powerful bifunctional electrophile, capable of reacting

with a wide range of nucleophiles.

Caption: 2D structure of Methanedisulfonyl Dichloride.

The electron-withdrawing nature of the two sulfonyl groups significantly acidifies the protons on

the central methylene carbon, a property that can be exploited in certain base-mediated

reactions. However, its primary role is as a reactant with nucleophiles such as alcohols and

amines to form stable sulfonate esters and sulfonamides, respectively.[1] This reactivity is the

foundation of its use as a crosslinking agent, capable of bridging two molecular entities.

Synthesis of Methanedisulfonyl Dichloride
While detailed, peer-reviewed protocols are not abundant in common literature, the synthesis

of methanedisulfonyl dichloride is generally achieved through two primary pathways. The

choice of method often depends on the availability of starting materials and the desired scale of

production.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.scbt.com/p/methanedisulfonyl-dichloride-5799-68-8
https://www.chemicalbull.com/products/methanedisulfonyl-dichloride
https://pubchem.ncbi.nlm.nih.gov/compound/Methanedisulphonyl-dichloride
https://www.scbt.com/p/methanedisulfonyl-dichloride-5799-68-8
https://www.jk-sci.com/products/a01792384
https://www.chemicalbull.com/products/methanedisulfonyl-dichloride
https://www.scbt.com/p/methanedisulfonyl-dichloride-5799-68-8
https://www.chemicalbull.com/products/methanedisulfonyl-dichloride
https://pubchem.ncbi.nlm.nih.gov/compound/Methanedisulphonyl-dichloride
https://www.jk-sci.com/products/a01792384
https://pubchem.ncbi.nlm.nih.gov/compound/Methanedisulphonyl-dichloride
https://www.chemicalbull.com/products/methanedisulfonyl-dichloride
https://www.chemicalbull.com/products/methanedisulfonyl-dichloride
https://www.smolecule.com/products/s662530
https://www.jk-sci.com/products/a01792384
https://www.smolecule.com/products/s662530
https://pubchem.ncbi.nlm.nih.gov/compound/Methanedisulphonyl-dichloride
https://www.benchchem.com/product/b1265828?utm_src=pdf-body
https://www.benchchem.com/product/b1265828?utm_src=pdf-body
https://www.smolecule.com/products/s662530
https://www.benchchem.com/product/b1265828?utm_src=pdf-body
https://www.benchchem.com/product/b1265828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method 1: Chlorination of Methanedisulfonic Acid
This is a classical approach for converting sulfonic acids to their corresponding sulfonyl

chlorides. Methanedisulfonic acid is treated with a strong chlorinating agent, such as thionyl

chloride (SOCl₂) or phosphorus pentachloride (PCl₅), to replace the hydroxyl groups with

chlorine atoms.

Reaction Scheme: CH₂(SO₃H)₂ + 2 SOCl₂ → CH₂(SO₂Cl)₂ + 2 SO₂ + 2 HCl

Expert Insight: This reaction is analogous to the well-documented synthesis of methanesulfonyl

chloride from methanesulfonic acid.[6] The driving force is the formation of volatile byproducts

(SO₂ and HCl), which can be removed from the reaction mixture. The use of a solvent is

optional, but an excess of the chlorinating agent is typically employed to ensure complete

conversion. Careful control of temperature is necessary to prevent unwanted side reactions

and decomposition.

Method 2: Direct Chlorination of Methane
A more direct but potentially less selective industrial method involves the radical-initiated

reaction of methane with a source of both chlorine and sulfur dioxide, such as sulfuryl chloride

(SO₂Cl₂).[1]

Reaction Scheme: CH₄ + 2 SO₂Cl₂ → CH₂(SO₂Cl)₂ + 2 HCl

Expert Insight: This free-radical process requires careful initiation and control to avoid over-

chlorination of the methane starting material.[7] While potentially more atom-economical,

achieving high selectivity for the desired disubstituted product can be challenging, often leading

to a mixture of chlorinated and sulfonated methanes.

Key Applications in Research and Development
The bifunctional nature of methanedisulfonyl dichloride makes it a specialized reagent for

applications where bridging or crosslinking of molecular structures is desired.

Formation of Bis-sulfonamides and Pharmaceutical
Intermediates
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Methanedisulfonyl dichloride reacts readily with two equivalents of a primary or secondary

amine to form bis-sulfonamides. This reaction is fundamental to its application in medicinal

chemistry.

Caption: General workflow for the synthesis of bis-sulfonamides.

Causality and Protocol Considerations:

Stoichiometry: A molar ratio of at least two equivalents of amine per equivalent of

methanedisulfonyl dichloride is required. An excess of the amine can also serve as the

base.

Base: A non-nucleophilic base, such as triethylamine or pyridine, is crucial to neutralize the

HCl generated during the reaction.[1] This prevents the protonation of the starting amine,

which would render it non-nucleophilic, and drives the reaction to completion.

Solvent: Anhydrous aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF)

are typically used to prevent hydrolysis of the highly reactive sulfonyl chloride groups.

Temperature: The reaction is often initiated at low temperatures (e.g., 0 °C) to control the

initial exothermic reaction before being allowed to warm to room temperature.

A notable, though indirect, application lies in the potential synthesis of sulfonamide derivatives

that serve as intermediates for proton pump inhibitors like Pantoprazole Sodium Sterile.[4] The

core structure of such drugs often requires specific sulfonamide linkages, where a bifunctional

reagent could be employed to construct key structural motifs.

Use as a Crosslinking Agent
The ability to react with two nucleophiles simultaneously makes methanedisulfonyl dichloride
an effective crosslinking agent. In polymer chemistry and materials science, it can be used to

covalently link polymer chains that possess nucleophilic functional groups (e.g., hydroxyls or

amines), thereby modifying the material's mechanical properties, such as stiffness and swelling

behavior. This application is particularly relevant in the development of hydrogels for drug

delivery or tissue engineering.

Safety and Handling
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Methanedisulfonyl dichloride is a corrosive and hazardous chemical that must be handled

with appropriate precautions.[1][8]

Corrosivity: Causes severe skin burns and eye damage.[1][8] All handling must be performed

wearing appropriate personal protective equipment (PPE), including chemical-resistant

gloves (e.g., nitrile), safety goggles, and a face shield.

Toxicity: The compound and its decomposition products are toxic. Work must be conducted

in a well-ventilated chemical fume hood.[1]

Reactivity: It reacts vigorously with water and other nucleophiles. All glassware must be

thoroughly dried before use, and reactions should be conducted under an inert atmosphere

(e.g., nitrogen or argon) to prevent hydrolysis.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

water, bases, and oxidizing agents. The container must be tightly sealed.[4]

Conclusion
Methanedisulfonyl dichloride is a specialized and highly reactive bifunctional reagent with

considerable potential for the synthesis of advanced molecular architectures. Its primary utility

lies in its ability to form bis-sulfonamides and to act as a chemical crosslinker. While its

applications are not as broadly documented as its monofunctional counterpart,

methanesulfonyl chloride, its unique structure offers distinct synthetic possibilities for

researchers in drug development and materials science. Due to its hazardous nature, strict

adherence to safety protocols is paramount for its successful and safe application in the

laboratory.

References
National Center for Biotechnology Information. (n.d.). Methanedisulfonyl dichloride.

PubChem Compound Database. Retrieved January 10, 2026, from [Link]

LookChem. (n.d.). Cas 124-63-0,Methanesulfonyl chloride. Retrieved January 10, 2026, from

[Link]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1265828?utm_src=pdf-body
https://www.smolecule.com/products/s662530
https://www.echemi.com/sds/methanedisulphonyldichloride-pid_Rock5451.html
https://www.smolecule.com/products/s662530
https://www.echemi.com/sds/methanedisulphonyldichloride-pid_Rock5451.html
https://www.smolecule.com/products/s662530
https://www.chemicalbull.com/products/methanedisulfonyl-dichloride
https://www.benchchem.com/product/b1265828?utm_src=pdf-body
https://www.benchchem.com/product/b1265828?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/79863
https://www.lookchem.com/Methanesulfonyl-chloride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Google Patents. (2016). Method for preparing methanedisulfonic acid. (U.S. Patent No.
9,440,915B2). U.S.
Hearst, P. J., & Noller, C. R. (1950). Methanesulfonyl chloride. Organic Syntheses, 30, 58.
DOI: 10.15227/orgsyn.030.0058
Google Patents. (2003). Process for the preparation of metaxalone. (U.S. Patent No.
6,538,142B1). U.S.

Qiu, Y., et al. (2026). Efficient and green synthesis of dimethyl succinate via palladium-

catalyzed acetylene dicarbonylation assisted by methanedisulfonic acid under ambient

conditions. Applied Catalysis A: General, 710, 120698. [Link]

Google Patents. (2002). Synthesis of pharmaceutically useful pyridine derivatives. (U.S.
Patent No. 6,437,139B1). U.S.
Mukhopadhyay, S., et al. (2004). Synthesis of methanesulfonyl chloride (MSC) from methane
and sulfuryl chloride. Chemical Communications, (4), 472-3. DOI: 10.1039/b314115j

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265828#methanedisulfonyl-dichloride-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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